Cas no 1289109-19-8 (5-bromo-2-methylimidazo2,1-b1,3thiazole)

5-Bromo-2-methylimidazo[2,1-b][1,3]thiazole is a heterocyclic organic compound featuring a fused imidazothiazole core with bromine and methyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enhances electrophilic substitution potential, enabling further functionalization, while the methyl group contributes to steric and electronic modulation. Its rigid bicyclic framework offers stability and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced lipophilicity and structural diversity. High purity grades ensure consistent performance in research and industrial applications.
5-bromo-2-methylimidazo2,1-b1,3thiazole structure
1289109-19-8 structure
Product Name:5-bromo-2-methylimidazo2,1-b1,3thiazole
CAS No:1289109-19-8
MF:C6H5BrN2S
MW:217.086298704147
CID:5745120
PubChem ID:82393558
Update Time:2025-05-27

5-bromo-2-methylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

    • 1289109-19-8
    • EN300-1197677
    • 5-Bromo-2-methylimidazo[2,1-b][1,3]thiazole
    • Imidazo[2,1-b]thiazole, 5-bromo-2-methyl-
    • 5-bromo-2-methylimidazo2,1-b1,3thiazole
    • Inchi: 1S/C6H5BrN2S/c1-4-3-9-5(7)2-8-6(9)10-4/h2-3H,1H3
    • InChI Key: KSXLTOGYKHLJBA-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2N1C=C(C)S2

Computed Properties

  • Exact Mass: 215.93568g/mol
  • Monoisotopic Mass: 215.93568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • Density: 1.91±0.1 g/cm3(Predicted)
  • pka: 3.94±0.40(Predicted)

5-bromo-2-methylimidazo2,1-b1,3thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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